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Compound of Interest

Compound Name: 5-Fluoro-2,3-dimethyl-1H-indole
CAS No.: 526-47-6
Cat. No.: B1298786
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core basic properties of 5-
Fluoro-2,3-dimethyl-1H-indole, a fluorinated indole derivative of significant interest in
medicinal chemistry and drug discovery. This document details its chemical and physical
characteristics, outlines plausible synthetic routes with experimental protocols, and explores its
potential biological activities based on data from structurally related compounds.

Core Chemical and Physical Properties

5-Fluoro-2,3-dimethyl-1H-indole is a solid, light brown to gray compound at room
temperature.[1] The introduction of a fluorine atom at the 5-position of the indole ring can
significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability,
making it an attractive scaffold for the development of novel therapeutic agents.

Table 1: Physicochemical Properties of 5-Fluoro-2,3-dimethyl-1H-indole
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Property Value Source
Molecular Formula C1oH10FN [2]
Molecular Weight 163.19 g/mol [2]
CAS Number 526-47-6 [2]
Appearance Light brown to gray solid [1]
Melting Point 60-61 °C [1]
Boiling Point (Predicted) 287.3 £ 35.0 °C at 760 mmHg [2]
Density (Predicted) 1.177 + 0.06 g/cm3 [2]
pKa (Predicted) 17.03+0.30 [1]
LogP (Predicted) 3.11 [2]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Fluoro-2,3-dimethyl-1H-
indole is not readily available in the peer-reviewed literature, its structure lends itself to well-
established methods for indole synthesis. The Leimgruber-Batcho and Fischer indole
syntheses are two of the most common and versatile methods for preparing substituted
indoles.

Proposed Synthetic Route: Leimgruber-Batcho Indole
Synthesis

The Leimgruber-Batcho indole synthesis is a highly efficient two-step process that begins with
an o-nitrotoluene derivative.[3] This method is often preferred due to the commercial availability
of many starting materials and the generally high yields.[3]

Experimental Protocol:

Step 1: Synthesis of 1-(4-Fluoro-2-nitrophenyl)-2-dimethylaminopropene
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To a solution of 4-fluoro-2-nitrotoluene (1 equivalent) in anhydrous N,N-dimethylformamide
(DMF), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.2 equivalents).

The reaction mixture is heated to reflux and stirred for 12-24 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature and the solvent is
removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield the enamine
intermediate.

Step 2: Reductive Cyclization to 5-Fluoro-2,3-dimethyl-1H-indole

The enamine intermediate from Step 1 is dissolved in a suitable solvent such as ethanol or
ethyl acetate.

A reducing agent is added to the solution. Common reducing agents for this step include
Raney nickel with hydrazine, palladium on carbon with hydrogen gas, or stannous chloride.

[3]

The reaction mixture is stirred at room temperature or gently heated until the reduction of the
nitro group and subsequent cyclization are complete, as monitored by TLC.

After the reaction is complete, the catalyst is removed by filtration (if applicable), and the
solvent is evaporated.

The resulting crude product is purified by column chromatography to afford pure 5-Fluoro-
2,3-dimethyl-1H-indole.

Reducing Agent
(e.g., Ra-Ni, Hz2)
Step 2:
R i lization - .
Step L ‘_ e crare g
P >
I Enamine Formation
4-Fluoro-2-nitrotoluene
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Leimgruber-Batcho Synthesis Workflow

Alternative Synthetic Route: Fischer Indole Synthesis

The Fischer indole synthesis is a classic method that involves the reaction of a
phenylhydrazine with an aldehyde or ketone under acidic conditions.[4]

Experimental Protocol:

e Formation of the Hydrazone: (4-Fluorophenyl)hydrazine (1 equivalent) is reacted with butan-
2-one (1.1 equivalents) in a suitable solvent like ethanol with a catalytic amount of acid (e.g.,
acetic acid). The mixture is stirred at room temperature until the formation of the
corresponding hydrazone is complete.

 Indolization: The formed hydrazone is then treated with a strong acid catalyst, such as
polyphosphoric acid or zinc chloride, and heated. The reaction mixture is maintained at an
elevated temperature until cyclization is complete.

o Work-up and Purification: The reaction is cooled and quenched by pouring it into ice water.
The product is then extracted with an organic solvent (e.g., ethyl acetate), washed, dried,
and the solvent is evaporated. The crude product is purified by column chromatography.

(4-Fluorophenyl)hydrazine

Step 1: Step 2:
Butan-2-one Y g Hydrazone Intermediate Indolization 5-Fluoro-2,3-dimethyl-1H-indole

Acid Catalyst
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Fischer Indole Synthesis Workflow
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Spectroscopic Characterization

While experimental spectroscopic data for 5-Fluoro-2,3-dimethyl-1H-indole is not readily

available, a predicted profile can be extrapolated from closely related analogs, such as 5-
fluoro-2-methyl-1H-indole.[5]

Table 2: Predicted *H and *3C NMR Chemical Shifts for 5-Fluoro-2,3-dimethyl-1H-indole (in

CDCls)
1H NMR Predicted & (ppm) 13C NMR Predicted & (ppm)
NH ~8.0 (br s) c2 ~135
H4 ~7.2 (dd) C3 ~110
H6 ~6.9 (td) C3a ~129
H7 ~7.1 (dd) c4 ~109 (d, JCF = 9 Hz)
2-CHs ~2.4(s) c5 :2?8 (d, JCF =235
3-CHs ~2.2(s) C6 ~110 (d, JCF = 25 Hz)
c7 ~110 (d, JCF = 4 Hz)
C7a ~131
2-CHs ~12
3-CHs ~9

Note: These are predicted values and may differ from experimental results. 'd' denotes a

doublet and 'J' represents the coupling constant.

Other Spectroscopic Techniques:

 Infrared (IR) Spectroscopy: Expected to show a characteristic N-H stretching vibration

around 3400 cm~* and C-F stretching vibrations in the region of 1250-1000 cm~1.
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e Mass Spectrometry (MS): The molecular ion peak (M*) would be observed at m/z =
163.0797.

Potential Biological Activity and Signaling Pathways

Fluorinated indole derivatives are a well-known class of compounds in medicinal chemistry with
a wide range of biological activities, including anticancer, antimicrobial, and enzyme inhibitory
effects.[6][7] While specific biological data for 5-Fluoro-2,3-dimethyl-1H-indole is not
published, its structural similarity to known bioactive molecules suggests it could be a
candidate for further investigation.

For instance, a structurally related compound, 5-(5-Fluoro-2-oxo-1,2-dihydroindol-3-
ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide
(Sunitinib), is a potent tyrosine kinase inhibitor targeting receptors such as VEGFR2 and
PDGFR[, which are crucial in cancer progression.[8] It is plausible that 5-Fluoro-2,3-dimethyl-
1H-indole could serve as a scaffold for the development of new kinase inhibitors.

Hypothetical Signaling Pathway for a 5-Fluoro-2,3-dimethyl-1H-indole-based Kinase Inhibitor:
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Potential Kinase Inhibition Pathway
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Solubility Profile

The solubility of 5-Fluoro-2,3-dimethyl-1H-indole is predicted to be low in aqueous solutions
due to its hydrophobic indole core and methyl substituents. However, it is expected to be
soluble in common organic solvents.

Table 3: Predicted Solubility of 5-Fluoro-2,3-dimethyl-1H-indole

Solvent Predicted Solubility Rationale

The hydrophobic indole
Water Low nucleus and methyl groups

limit agueous solubility.

Polar protic solvents capable
Methanol, Ethanol Moderate to High of hydrogen bonding with the
indole N-H.

Good solubility is expected in
Dichloromethane, Chloroform High these non-polar to moderately

polar organic solvents.

A polar aprotic solvent known
Dimethyl Sulfoxide (DMSO) High for its ability to dissolve a wide
range of compounds.

The polarity mismatch between
Hexane Low the compound and the non-

polar solvent will limit solubility.

Experimental Protocol for Solubility Determination (Shake-Flask Method):

e Add an excess amount of 5-Fluoro-2,3-dimethyl-1H-indole to a known volume of the
solvent of interest in a sealed vial.

o Agitate the vial at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure
equilibrium is reached.

« Filter the saturated solution to remove any undissolved solid.
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o Determine the concentration of the dissolved compound in the filtrate using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV
detection or quantitative NMR.

Weigh excess compound
and add solvent

Agitate at constant
temperature (24-48h)

:

Filter to remove
undissolved solid

:

Analyze filtrate concentration
(e.g., HPLC)

Determine Solubility
(mg/mL or mol/L)

Click to download full resolution via product page

Solubility Determination Workflow

Conclusion

5-Fluoro-2,3-dimethyl-1H-indole represents a valuable chemical entity with potential
applications in drug discovery and materials science. This technical guide provides a
foundational understanding of its basic properties, plausible synthetic methodologies, and
potential biological relevance. Further experimental validation of the predicted data is crucial for
advancing the use of this compound in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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